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  4. Ethyl 4-[[2-[[5-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
Ethyl 4-[[2-[[5-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate Ethyl 4-[[2-[[5-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
Brand Name: Vulcanchem
CAS No.: 573937-38-9
VCID: VC0492884
InChI: InChI=1S/C23H26N6O3S2/c1-5-11-29-19(13-33-22-24-15(3)12-16(4)25-22)27-28-23(29)34-14-20(30)26-18-9-7-17(8-10-18)21(31)32-6-2/h5,7-10,12H,1,6,11,13-14H2,2-4H3,(H,26,30)
SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2CC=C)CSC3=NC(=CC(=N3)C)C
Molecular Formula: C23H26N6O3S2
Molecular Weight: 498.6g/mol

Ethyl 4-[[2-[[5-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate

CAS No.: 573937-38-9

Main Products

VCID: VC0492884

Molecular Formula: C23H26N6O3S2

Molecular Weight: 498.6g/mol

Ethyl 4-[[2-[[5-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate - 573937-38-9

CAS No. 573937-38-9
Product Name Ethyl 4-[[2-[[5-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
Molecular Formula C23H26N6O3S2
Molecular Weight 498.6g/mol
IUPAC Name ethyl 4-[[2-[[5-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
Standard InChI InChI=1S/C23H26N6O3S2/c1-5-11-29-19(13-33-22-24-15(3)12-16(4)25-22)27-28-23(29)34-14-20(30)26-18-9-7-17(8-10-18)21(31)32-6-2/h5,7-10,12H,1,6,11,13-14H2,2-4H3,(H,26,30)
Standard InChIKey MOVPALYUYZMGHT-UHFFFAOYSA-N
SMILES CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2CC=C)CSC3=NC(=CC(=N3)C)C
Canonical SMILES CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2CC=C)CSC3=NC(=CC(=N3)C)C
PubChem Compound 2951437
Last Modified Nov 11 2021
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